Methyl 2-(methoxymethyl)-7-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate

• IUPAC Name: methyl 2-(methoxymethyl)-7-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C10H12N4O3/c1-6-7(9(15)17-3)4-11-10-12-8(5-16-2)13-14(6)10/h4H,5H2,1-3H3
• InChI Key: DDYDNTJPCBRQHC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NC2=NC(=NN12)COC)C(=O)OC
• Molecular Formula: C10H12N4O3
• Molecular Weight: 236.23 g/mol

Description

“Methyl 2-(methoxymethyl)-7-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate” is a compound that belongs to the class of [1,2,4]triazolo[1,5-a]pyrimidines. This class of compounds has been proven to have antiviral, anticancer, antioxidant, and antimicrobial activity. They have been studied for their neuroprotective and anti-inflammatory activity on human microglia and neuronal cell models.

Synthesis Analysis

A series of novel triazole-pyrimidine-based compounds, including “Methyl 2-(methoxymethyl)-7-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate”, were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Molecular Structure Analysis

The molecular structure of this compound was proven using NMR spectroscopy and HPLC-MS spectrometry. The structure is also available as a 2d Mol file or as a computed 3d SD file.

Chemical Reactions Analysis

The chemical reactions of this compound involve the chemisorption of inhibitor molecules on the metal surface accompanied by the formation of self-organizing protective layers as a result of the complex formation process with participation of endocyclic NH-protons of the dihydropyrimidine cycle.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound were characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Scientific Research Applications

Medicinal Chemistry

1,2,4-triazolo[1,5-a]pyrimidine derivatives exhibit promising biological activities. Researchers have explored their potential as:

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Antimalarial Agents

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Material Sciences

Beyond medicinal applications, these triazolo pyrimidines find utility in material sciences. .

Pharmacological Studies

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Energetic Materials

Triazolo pyrimidines, due to their attractive features, have potential as primary explosives . .

Synthetic Methodology

The eco-friendly, catalyst-free synthesis of these compounds under microwave conditions demonstrates their synthetic utility. .

Mechanism of Action

Target of Action

Methyl 2-(methoxymethyl)-7-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate is a derivative of the [1,2,4]triazolo[1,5-a]pyrimidine scaffold . Compounds with this scaffold are known to exhibit a wide range of pharmacological activities, including anticancer, antimicrobial, anti-tubercular, CB2 cannabinoid agonists, feticide, and adenosine antagonists . .

Mode of Action

For instance, some [1,2,4]triazolo[1,5-a]pyrimidines are known to act as calcium channel modulators or corticotropin-releasing factor 1 receptor antagonists . The specific interaction of Methyl 2-(methoxymethyl)-7-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate with its targets and the resulting changes are yet to be elucidated.

Biochemical Pathways

For instance, some [1,2,4]triazolo[1,5-a]pyrimidines are known to inhibit JAK1 and JAK2, which are key enzymes in the JAK-STAT signaling pathway .

Result of Action

For instance, some [1,2,4]triazolo[1,5-a]pyrimidines have been reported to have antiproliferative activities against cancer cells .